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Compound of Interest

Compound Name: 4-sec-Butylphenol

Cat. No.: B1210997

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-sec-Butylphenol. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Chemical Identifier and Physical Properties

Property Value

Chemical Name 4-sec-Butylphenol

CAS Number 99-71-8[1]

Molecular Formula C10H140[2]

Molecular Weight 150.22 g/mol [2]

Appearance White to almost white powder or crystal.[1][3]
Melting Point 46-59 °C[4]

Boiling Point 135-136 °C at 25 mmHg

Flash Point 116 °C (240.8 °F) - closed cup

GHS Hazard Classification and Statements
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Hazard Class GHS Pictogram Signal Word Hazard Statement

) H314: Causes severe
Skin

) o GHSO05 Danger skin burns and eye
Corrosion/Irritation

damage.[1][2][4]

Serious Eye H318: Causes serious
o GHSO05 Danger
Damage/Eye Irritation eye damage.[2]

H371: May cause
damage to organs.[1]
[3] H373: May cause

Specific Target Organ ]
GHSO08 Warning damage to organs

Toxicity
through prolonged or

repeated exposure.[1]

[3]

H411: Toxic to aquatic
Hazardous to the ] ] ) }
GHSO09 Warning life with long lasting

Aquatic Environment
effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 4-sec-Butylphenol to prevent
exposure. The following table summarizes the required PPE.
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Body Part

Required PPE

Recommended
Material/Standard

Hands

Chemical-resistant gloves

Butyl rubber, Neoprene, or
Viton gloves are recommended
for good resistance.[5] Nitrile
gloves may be suitable for
short-term splash protection
but should be promptly
removed upon contamination.
[6] Always inspect gloves

before use.

Eyes/Face

Chemical splash goggles and

face shield

Goggles must meet ANSI
Z.87.1 standards. A face shield
should be worn over goggles,
especially when there is a risk

of splashing.[6]

Body

Chemical-resistant lab coat or

apron

A lab coat made of materials
like Nomex® with cotton
clothing underneath is
recommended.[6] For
significant splash potential, a
butyl rubber or neoprene apron

should be worn.[5]

Respiratory

Respirator (if required)

Use a NIOSH-approved
respirator with an appropriate
cartridge (e.g., P3) if
engineering controls (like a
fume hood) are insufficient or

unavailable.[6]

Feet

Closed-toe, chemical-resistant

shoes

Shoes should fully cover the
feet.[6]

Experimental Protocols: Handling and Disposal
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Standard Operating Procedure for Handling 4-sec-Butylphenol

e Preparation:

[¢]

Ensure a safety shower and eyewash station are readily accessible.

Work within a certified chemical fume hood.

[¢]

[e]

Gather all necessary materials and equipment before starting.

o

Prepare a designated waste container for 4-sec-Butylphenol.

e Donning PPE:

o Put on closed-toe shoes and a lab coat.

o Wear chemical splash goggles and a face shield.

o Don the appropriate chemical-resistant gloves, ensuring they cover the cuffs of the lab
coat.

e Handling the Chemical:

[¢]

Avoid creating dust if handling the solid form.

[e]

Carefully weigh and transfer the chemical, minimizing the risk of spills.

[e]

Keep containers tightly closed when not in use.

o

Do not eat, drink, or smoke in the handling area.[1][3]

» After Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][7]

o Clean the work area and any contaminated equipment.

» Doffing PPE:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1210997?utm_src=pdf-body
https://www.benchchem.com/product/b1210997?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/B0733
https://www.tcichemicals.com/MX/en/p/B0733
https://www.tcichemicals.com/OP/en/p/B0733
https://www.fishersci.com/store/msds?partNumber=AAA184610B&productDescription=2-SEC-BUTYLPHENOL+98%25+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[e]

Remove gloves first, avoiding contact with the outside of the gloves.

o

Remove the face shield and goggles.

Remove the lab coat.

[¢]

[¢]

Wash hands again thoroughly.
Disposal Plan
e Chemical Waste:

o Dispose of 4-sec-Butylphenol and any contaminated materials in a designated, properly
labeled hazardous waste container.[1][8]

o Alternatively, the material can be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[4][8]

o All disposal must be conducted by a licensed disposal company in accordance with local,
state, and federal regulations.[8]

e Contaminated PPE:
o Dispose of contaminated gloves and other disposable PPE as hazardous waste.

o Contaminated clothing should be washed thoroughly before reuse.[1][7]

Visualized Workflows
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Donning PPE
Assemble all materials Lab coat & shoes
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Chemical-resistant gloves

Proceed with caution
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Evacuate immediate area

:

Alert supervisor & safety officer

l

Don appropriate PPE
(if safe to do so)

Contain the spill with
inert absorbent material

'

Collect absorbed material
into waste container

'

Decontaminate the area

'

Dispose of waste
per guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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